N-cyclopropyl-7-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopropyl-7-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine, also known as CP-547,632, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications.
Scientific Research Applications
Cancer Therapeutic Potential
N-cyclopropyl-7-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine and its analogs have garnered attention for their potential therapeutic applications in cancer treatment. A series of bioisosteric benzannelated seven-membered 5-FU O,N-acetals, which include compounds structurally related to N-cyclopropyl-7-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine, were tested against the MCF-7 human breast cancer cell line. These compounds showed promising antitumoral properties by provoking a G0/G1-phase cell cycle arrest and inducing apoptosis in breast cancer cells, indicating their potential as effective cancer therapies (Espinosa, Marchal, Aránega, Gallo, Aiello, & Campos, 2005). Another study highlighted the synthesis and biological activities of similar compounds, underlining their potent apoptotic induction capabilities, which surpass those of paclitaxel (Taxol), and their lack of toxicity in mice after prolonged treatment. This suggests a promising avenue for the development of new, effective cancer treatments with minimal side effects (Campos, Saniger, Marchal, Aiello, Súarez, Boulaiz, Aránega, Gallo, & Espinosa, 2005).
Synthesis of Novel Heterocycles
Research into the synthesis of novel heterocycles using N-cyclopropyl-7-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine derivatives has demonstrated their utility in creating a diverse range of biologically relevant compounds. Techniques such as [1,5]-hydride shift/7-endo cyclization sequences have been employed to transform 2-(aryl)cyclopropane 1,1-diester derivatives into 1-benzazepines, showcasing the flexibility of these compounds in synthetic chemistry applications (Suh, Kwon, & Kim, 2017). Additionally, a study on multi-component condensation (MCC)/SNAr methodology reported the synthesis of arrays of indazolinones, benzazepines, and benzoxazepines, further illustrating the potential of these compounds in the discovery and development of new pharmaceuticals (Tempest, Ma, Kelly, Jones, & Hulme, 2001).
properties
IUPAC Name |
N-cyclopropyl-7-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16FNO/c14-9-3-6-13-11(8-9)12(2-1-7-16-13)15-10-4-5-10/h3,6,8,10,12,15H,1-2,4-5,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMXNIAZAJXTPHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C=CC(=C2)F)OC1)NC3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-7-fluoro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.